![molecular formula C10H11N3OS B182770 5-o-Tolyloxymethyl-4H-[1,2,4]triazole-3-thiol CAS No. 143540-95-8](/img/structure/B182770.png)
5-o-Tolyloxymethyl-4H-[1,2,4]triazole-3-thiol
Overview
Description
“5-o-Tolyloxymethyl-4H-[1,2,4]triazole-3-thiol” is a chemical compound with the empirical formula C11H13N3OS . It is a solid substance and its molecular weight is 235.31 .
Molecular Structure Analysis
The molecular structure of “5-o-Tolyloxymethyl-4H-[1,2,4]triazole-3-thiol” can be represented by the SMILES stringCC(C=CC=C1)=C1OCC2=NN=C(S)N2C . This indicates that the compound contains a tolyloxymethyl group attached to a triazole ring, which also has a thiol group. Physical And Chemical Properties Analysis
“5-o-Tolyloxymethyl-4H-[1,2,4]triazole-3-thiol” is a solid substance . Its molecular weight is 235.31 and its empirical formula is C11H13N3OS .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “5-o-Tolyloxymethyl-4H-[1,2,4]triazole-3-thiol”, based on the information available:
DNA Marker Detection
This compound has been used in the design of surface-enhanced Raman scattering-based probes for fast and accurate detection of DNA markers. This application is crucial in genetic research and diagnostics .
Synthesis of Novel Derivatives
Research includes the synthesis of novel derivatives of triazole thiol compounds for various applications, including medicinal chemistry .
Antimicrobial Activity
Triazole derivatives have shown promising antibacterial activity against various bacterial strains, which could imply similar potential for “5-o-Tolyloxymethyl-4H-[1,2,4]triazole-3-thiol” in developing new antibacterial agents .
Pharmacological Applications
Triazoles are known for their superior pharmacological applications, which may include antifungal, antiviral, and anti-inflammatory properties. This suggests potential research applications for “5-o-Tolyloxymethyl-4H-[1,2,4]triazole-3-thiol” in these areas .
properties
IUPAC Name |
5-[(2-methylphenoxy)methyl]-1,2-dihydro-1,2,4-triazole-3-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3OS/c1-7-4-2-3-5-8(7)14-6-9-11-10(15)13-12-9/h2-5H,6H2,1H3,(H2,11,12,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLIFRVJDHJLJOJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC2=NC(=S)NN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-o-Tolyloxymethyl-4H-[1,2,4]triazole-3-thiol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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